N-Benzhydryl-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-Benzhydryl-3-oxospiro[2-benzofuran-1,4’-piperidine]-1’-carboxamide” is a complex organic compound. It contains a benzofuran ring, which is a heterocyclic compound and a core structural unit of various biologically active natural medicines and synthetic chemical raw materials .
Synthesis Analysis
Benzofuran compounds can be synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another method involves the construction of a benzofuran ring via proton quantum tunneling . These methods are conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular structure of “N-Benzhydryl-3-oxospiro[2-benzofuran-1,4’-piperidine]-1’-carboxamide” is complex, involving a benzofuran ring and a piperidine ring. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
Benzofuran compounds can undergo various chemical reactions. For instance, NiCl2(PPh3)(IPr) can catalyze cross-coupling reactions of 2-methylsulfanylbenzofurans with alkyl Grignard reagents . This alkylation is widely applicable, including the synthesis of a couple of protein tyrosine phosphatase inhibitors .Scientific Research Applications
Alpha-1a-Adrenergic Receptor Antagonism
Research on 4-oxospiro[benzopyran-2,4'-piperidine] derivatives, which share structural motifs with the compound of interest, has demonstrated potent and selective antagonism at the alpha-1a-adrenergic receptor. This suggests potential applications in treating conditions modulated by this receptor, such as hypertension and benign prostatic hyperplasia (Nerenberg et al., 1999).
Orexin Receptor Antagonism
Compounds structurally related to N-Benzhydryl-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide have been studied for their potential as orexin receptor antagonists. The orexin receptor system is implicated in sleep-wake regulation, making these compounds candidates for treating insomnia and related disorders (Renzulli et al., 2011).
Antimicrobial Activity
Derivatives of spiro compounds, including those with piperidine and benzofuran components, have been evaluated for antimicrobial activities. This research indicates potential for developing new antimicrobial agents based on modifying the core structure to target specific pathogens (Pouramiri et al., 2017).
Sigma Receptor Selectivity
Piperidine-based benzofuran-2-carboxamides have been synthesized and shown to exhibit high affinity and selectivity for sigma-1 receptors. This suggests potential applications in neurological research and therapy, given the sigma receptor's involvement in modulating pain, mood, and neuroplasticity (Marriott et al., 2012).
Anti-Acetylcholinesterase Activity
Research into 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which are related in structure to the compound of interest, has shown significant anti-acetylcholinesterase activity. This points to potential applications in treating neurodegenerative diseases like Alzheimer's, where acetylcholinesterase inhibitors can help manage symptoms (Sugimoto et al., 1990).
Future Directions
Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . They are potential natural drug lead compounds . For instance, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents . Therefore, the future directions in the research of “N-Benzhydryl-3-oxospiro[2-benzofuran-1,4’-piperidine]-1’-carboxamide” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications.
properties
IUPAC Name |
N-benzhydryl-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O3/c29-24-21-13-7-8-14-22(21)26(31-24)15-17-28(18-16-26)25(30)27-23(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-14,23H,15-18H2,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYPFCXAKNHFWQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(diphenylmethyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.